N'-(2-bromo-3-phenyl-2-propen-1-ylidene)-3-methyl-1H-pyrazole-5-carbohydrazide

• IUPAC Name: N-[(E)-[(Z)-2-bromo-3-phenylprop-2-enylidene]amino]-5-methyl-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C14H13BrN4O/c1-10-7-13(18-17-10)14(20)19-16-9-12(15)8-11-5-3-2-4-6-11/h2-9H,1H3,(H,17,18)(H,19,20)/b12-8-,16-9+
• InChI Key: NTYYUZQHJRSYJQ-OOBCCFMBSA-N
• Canonical SMILES: CC1=CC(=NN1)C(=O)NN=CC(=CC2=CC=CC=C2)Br
• Isomeric SMILES: CC1=CC(=NN1)C(=O)N/N=C/C(=C/C2=CC=CC=C2)/Br
• Molecular Formula: C14H13BrN4O
• Molecular Weight: 333.18 g/mol

Description

N'-(2-bromo-3-phenyl-2-propen-1-ylidene)-3-methyl-1H-pyrazole-5-carbohydrazide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study.

Mechanism of Action

The mechanism of action of N'-(2-bromo-3-phenyl-2-propen-1-ylidene)-3-methyl-1H-pyrazole-5-carbohydrazide involves the inhibition of specific enzymes and pathways involved in various biological processes. The compound has been shown to inhibit the activity of certain cancer cells and bacteria, leading to their death.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects. It has been demonstrated to reduce inflammation, inhibit the growth of cancer cells, and improve the immune response of the body.

Advantages and Limitations for Lab Experiments

One of the significant advantages of N'-(2-bromo-3-phenyl-2-propen-1-ylidene)-3-methyl-1H-pyrazole-5-carbohydrazide is its potential use as a diagnostic tool in the detection of certain diseases. However, the compound has limitations in terms of its solubility and stability, which can affect its effectiveness in lab experiments.

Future Directions

There are several future directions for the study of N'-(2-bromo-3-phenyl-2-propen-1-ylidene)-3-methyl-1H-pyrazole-5-carbohydrazide. One potential area of research is the development of new synthetic methods for the compound, which can improve its solubility and stability. Another direction is the exploration of its potential use in the treatment of other diseases, such as autoimmune disorders and viral infections. Additionally, the compound's mechanism of action and its effects on different biological processes can be further studied to gain a better understanding of its potential applications.
In conclusion, this compound is a promising compound with potential applications in various areas of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully explore the potential of this compound in various areas of scientific research.

Scientific Research Applications

N'-(2-bromo-3-phenyl-2-propen-1-ylidene)-3-methyl-1H-pyrazole-5-carbohydrazide has been extensively studied for its potential applications in various areas of scientific research. It has been explored for its anticancer, antimicrobial, and anti-inflammatory properties. The compound has also been studied for its potential use as a diagnostic tool in the detection of certain diseases.